Cas no 2171420-92-9 (3-(2S)-3-(tert-butoxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid)

• Product Name: 3-(2S)-3-(tert-butoxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid
• CAS No: 2171420-92-9
• MF: C₂₇H₃₄N₂O₆
• MW: 482.568667888641
• CID: 6062541
• PubChem ID: 165958542
• Update Time: 2025-05-20

3-(2S)-3-(tert-butoxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2S)-3-(tert-butoxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid
• 3-[(2S)-3-(tert-butoxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]pentanoic acid
• 2171420-92-9
• EN300-1492750

• Inchi： 1S/C27H34N2O6/c1-5-17(14-24(30)31)28-25(32)23(16-35-27(2,3)4)29-26(33)34-15-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,17,22-23H,5,14-16H2,1-4H3,(H,28,32)(H,29,33)(H,30,31)/t17?,23-/m0/s1
• InChI Key： CHHTYRCTYWJMDE-VXLWULRPSA-N
• SMILES： O(C(N[C@H](C(NC(CC(=O)O)CC)=O)COC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.24168681g/mol
• Monoisotopic Mass: 482.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 114Ų

Additional information on 3-(2S)-3-(tert-butoxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid

3-(2S)-3-(tert-butoxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171420-92-9, known as 3-(2S)-3-(tert-butoxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals, biotechnology, and advanced materials science. This compound is characterized by its complex structure, which includes a tert-butoxy group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an S-configured amino acid moiety. The combination of these functional groups makes it a versatile building block for various applications.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging cutting-edge methodologies such as stereoselective synthesis and protecting group strategies. The Fmoc group, in particular, has gained prominence in peptide synthesis due to its stability under basic conditions and ease of removal under acidic conditions. This property makes it an ideal choice for constructing complex peptide sequences, including those with sensitive functional groups.

The stereochemistry of the compound is a critical factor in its functionality. The S-configured amino acid moiety ensures that the molecule interacts specifically with biological systems, making it a promising candidate for drug delivery systems and enzyme inhibitors. Recent studies have demonstrated that such stereo-specific compounds can significantly enhance the efficacy of therapeutic agents while minimizing off-target effects.

In terms of applications, this compound has shown remarkable potential in the development of biodegradable polymers and bioactive materials. Its ability to undergo controlled degradation under physiological conditions makes it an attractive option for drug delivery vehicles and tissue engineering scaffolds. Furthermore, its compatibility with various synthetic techniques, such as click chemistry and enzymatic catalysis, broadens its utility across multiple disciplines.

From a research perspective, the compound has been extensively studied using advanced analytical techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). These studies have provided deeper insights into its structural integrity and reactivity under different conditions. For instance, researchers have explored its behavior in polar versus non-polar solvents, revealing its propensity to form stable aggregates in certain environments—a property that could be exploited for creating self-assembling materials.

Another area of interest is the compound's role in catalytic processes. Its unique structure allows it to act as a chiral catalyst in asymmetric synthesis reactions, facilitating the production of enantiomerically pure compounds. This capability is particularly valuable in the pharmaceutical industry, where the stereochemistry of molecules can significantly impact their therapeutic efficacy.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to enhance its scalability and cost-effectiveness. Innovations in green chemistry are also being explored to minimize environmental impact during its production. Additionally, interdisciplinary collaborations are being fostered to unlock new applications in fields such as nanotechnology and regenerative medicine.

In conclusion, 3-(2S)-3-(tert-butoxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid represents a prime example of how sophisticated organic molecules can drive innovation across diverse scientific domains. With continued research and development, this compound holds immense promise for advancing both scientific knowledge and practical applications in the years to come.